Cas no 133748-23-9 (Methyl 1-(2,4-Dimethylphenyl)-5-oxopyrrolidine-3-carboxylate)

• Product Name: Methyl 1-(2,4-Dimethylphenyl)-5-oxopyrrolidine-3-carboxylate
• CAS No: 133748-23-9
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 5573296
• Update Time: 2025-05-24

Methyl 1-(2,4-Dimethylphenyl)-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• RWXBNEKRLGUVRW-UHFFFAOYSA-N
• Methyl 1-(2,4-Dimethylphenyl)-5-oxopyrrolidine-3-carboxylate

• Inchi： 1S/C14H17NO3/c1-9-4-5-12(10(2)6-9)15-8-11(7-13(15)16)14(17)18-3/h4-6,11H,7-8H2,1-3H3
• InChI Key： RWXBNEKRLGUVRW-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2C)C(=O)CC(C(OC)=O)C1

Additional information on Methyl 1-(2,4-Dimethylphenyl)-5-oxopyrrolidine-3-carboxylate

Recent Advances in the Study of Methyl 1-(2,4-Dimethylphenyl)-5-oxopyrrolidine-3-carboxylate (CAS: 133748-23-9)

Methyl 1-(2,4-Dimethylphenyl)-5-oxopyrrolidine-3-carboxylate (CAS: 133748-23-9) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, mechanisms of action, and emerging applications in drug development.

The compound, with its unique pyrrolidine-3-carboxylate core, has been investigated for its role as a building block in the synthesis of more complex molecules. Recent synthetic methodologies have improved the yield and purity of Methyl 1-(2,4-Dimethylphenyl)-5-oxopyrrolidine-3-carboxylate, making it more accessible for further pharmacological studies. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its structural integrity and purity.

In terms of biological activity, preliminary studies suggest that Methyl 1-(2,4-Dimethylphenyl)-5-oxopyrrolidine-3-carboxylate exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This has sparked interest in its potential as an anti-inflammatory agent. Further in vitro and in vivo studies are underway to elucidate its mechanism of action and to assess its efficacy and safety profile.

Another area of research focuses on the compound's potential as a precursor in the development of novel pharmaceuticals. Its structural features make it a candidate for modification to enhance its bioactivity and pharmacokinetic properties. Recent patents and publications indicate that derivatives of Methyl 1-(2,4-Dimethylphenyl)-5-oxopyrrolidine-3-carboxylate are being explored for their application in treating neurological disorders and metabolic diseases.

Despite these promising developments, challenges remain in optimizing the compound's bioavailability and minimizing potential side effects. Researchers are employing computational modeling and high-throughput screening to identify the most promising derivatives for further development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, Methyl 1-(2,4-Dimethylphenyl)-5-oxopyrrolidine-3-carboxylate (CAS: 133748-23-9) represents a compound with significant potential in the pharmaceutical industry. Ongoing research is expected to uncover new applications and improve its therapeutic profile, making it a valuable asset in the development of next-generation drugs.